![molecular formula C19H24N2O3 B2734734 Methyl 4-((4-(azepan-1-yl)but-2-yn-1-yl)carbamoyl)benzoate CAS No. 1396851-16-3](/img/structure/B2734734.png)
Methyl 4-((4-(azepan-1-yl)but-2-yn-1-yl)carbamoyl)benzoate
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Description
Methyl 4-((4-(azepan-1-yl)but-2-yn-1-yl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C19H24N2O3 and its molecular weight is 328.412. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Engineering
Research has developed high-yielding syntheses for compounds structurally similar to Methyl 4-((4-(azepan-1-yl)but-2-yn-1-yl)carbamoyl)benzoate, including methods for creating benzazepine derivatives. These syntheses involve steps like N-alkylation, carbamoylation, and intramolecular cyclization, providing insights into potential synthetic routes and chemical behaviors of this compound (Vaid et al., 2014).
Photophysical Properties
Studies on azo/ester/Schiff base liquid crystals, which share structural features with the target compound, reveal their potential for applications in materials science due to their high thermal stability and wide-temperature mesomorphic range. These findings suggest that this compound could possess similar valuable photophysical and thermotropic properties, applicable in advanced material design (Ahmed et al., 2020).
Crystal Engineering
In crystal engineering, the application of pressure can induce phase transitions in high-Z′ structures, as demonstrated by studies on related compounds. This research underlines the significance of molecular packing and conformation in crystalline states, suggesting that this compound could exhibit interesting phase behavior under different physical conditions, relevant for the development of new crystalline materials (Johnstone et al., 2010).
Drug Design and Medicinal Chemistry
While avoiding specifics on drug use, dosage, and side effects, it's worth noting that structural analogs of this compound are explored for their potential biological activities, including as protein kinase inhibitors. This implies potential research avenues in medicinal chemistry for the compound , focusing on its role in modulating biological targets (Breitenlechner et al., 2004).
Properties
IUPAC Name |
methyl 4-[4-(azepan-1-yl)but-2-ynylcarbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-24-19(23)17-10-8-16(9-11-17)18(22)20-12-4-7-15-21-13-5-2-3-6-14-21/h8-11H,2-3,5-6,12-15H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEJGDRXHVHCKQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)NCC#CCN2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.